molecular formula C12H17ClN2 B8467576 2-Tert-butyl-4-chloro-6-cyclobutyl-pyrimidine

2-Tert-butyl-4-chloro-6-cyclobutyl-pyrimidine

Cat. No.: B8467576
M. Wt: 224.73 g/mol
InChI Key: IHCPFUVJNRXPIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Tert-butyl-4-chloro-6-cyclobutyl-pyrimidine is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17ClN2

Molecular Weight

224.73 g/mol

IUPAC Name

2-tert-butyl-4-chloro-6-cyclobutylpyrimidine

InChI

InChI=1S/C12H17ClN2/c1-12(2,3)11-14-9(7-10(13)15-11)8-5-4-6-8/h7-8H,4-6H2,1-3H3

InChI Key

IHCPFUVJNRXPIZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=NC(=CC(=N1)Cl)C2CCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

9.9 g of 2-tert-butyl-4-hydroxy-6-cyclobutyl-pyrimidine (48 mmol) were dissolved in 80 ml of toluene and 1 ml of dimethylformamide. 10.7 ml of POCl3 (114.8 mmol) were added dropwise at 10° C. Stirring was continued for 3 h at room temperature. The reaction mixture was poured into water, and the aqueous layer extracted with dichloromethane. The organic layer was dried over magnesium sulfate, filtered, and then concentrated to dryness to give 10.8 g of a yellowish oil (quant.).
Name
2-tert-butyl-4-hydroxy-6-cyclobutyl-pyrimidine
Quantity
9.9 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
10.7 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
1 mL
Type
solvent
Reaction Step Four

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